Cas no 1416241-38-7 (Benzene, 1-bromo-3-chloro-2-fluoro-5-iodo-)

• Product Name: Benzene, 1-bromo-3-chloro-2-fluoro-5-iodo-
• CAS No: 1416241-38-7
• MF: C₆H₂BrClFI
• MW: 335.339955806732
• CID: 5075954
• PubChem ID: 71116238
• Update Time: 2025-08-05

Benzene, 1-bromo-3-chloro-2-fluoro-5-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-chloro-2-fluoro-5-iodo-
• 1-bromo-3-chloro-2-fluoro-5-iodobenzene
• E94620
• 1416241-38-7
• CS-0190691
• MFCD30721705
• SCHEMBL14247239
• DB-375104

• Inchi： 1S/C6H2BrClFI/c7-4-1-3(10)2-5(8)6(4)9/h1-2H
• InChI Key： GOYBZTARGKIDNW-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(I)=CC(Cl)=C1F

Computed Properties

• Exact Mass: 333.80572g/mol
• Monoisotopic Mass: 333.80572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on Benzene, 1-bromo-3-chloro-2-fluoro-5-iodo-

Chemical Profile of Benzene, 1-bromo-3-chloro-2-fluoro-5-iodo- (CAS No. 1416241-38-7)

Benzene, 1-bromo-3-chloro-2-fluoro-5-iodo- is a halogenated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research due to its versatile structural framework. This compound, identified by the CAS number 1416241-38-7, possesses a unique combination of bromine, chlorine, and fluorine substituents on a benzene ring, which makes it a valuable intermediate in the development of various chemical entities. The strategic placement of these halogen atoms imparts distinct reactivity patterns, enabling its use in constructing more complex molecules.

The< strong>Benzene, 1-bromo-3-chloro-2-fluoro-5-iodo- molecule represents an intriguing subject of study in medicinal chemistry, particularly in the design of novel therapeutic agents. The presence of multiple halogen atoms on the aromatic core enhances its potential as a building block for pharmacophores. Recent advancements in synthetic methodologies have highlighted its utility in generating substituted benzenes with tailored electronic and steric properties. These properties are crucial for modulating the binding affinity and selectivity of drug candidates.

In the realm of pharmaceutical research, the< strong>1-bromo-3-chloro-2-fluoro-5-iodo benzene derivative has been explored as a precursor for developing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in synthesizing compounds that interact with enzyme active sites, potentially leading to the discovery of new treatments for metabolic disorders and inflammatory diseases. The< strong>fluorine substituent, in particular, is known for its ability to enhance metabolic stability and binding interactions with biological targets, making it a preferred element in drug design.

The< strong>1-bromo,< strong>3-chloro, and< strong>5-iodo substituents on the benzene ring contribute to the compound's reactivity in different chemical transformations. These halogens can participate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing carbon-carbon and carbon-nitrogen bonds essential for drug molecules. The ability to selectively modify these positions allows chemists to fine-tune the electronic distribution and spatial orientation of functional groups, thereby optimizing pharmacological activity.

Recent research has also focused on the< strong>Benzene, 1-bromo-3-chloro-2-fluoro-5-iodo- compound's role in material science applications. Its unique electronic properties make it a candidate for developing organic semiconductors and light-emitting diodes (OLEDs). The halogenated aromatic system can influence charge transport properties, making it suitable for use in optoelectronic devices where precise control over molecular arrangement is critical.

The synthesis of< strong>Benzene, 1-bromo-3-chloro-2-fluoro-5-iodo- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been employed to introduce the halogen atoms at specific positions on the benzene ring. These synthetic strategies are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In conclusion, the< strong>Benzene, 1-bromo-3-chloro-2-fluoro-5-iodo- compound (CAS No. 1416241-38-7) is a multifaceted molecule with significant potential in both medicinal chemistry and material science. Its unique structural features and reactivity make it a valuable tool for designing novel drugs and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow further.